Cas no 113969-86-1 (2-propylsulfanylpyridine-4-carbonyl chloride)

2-propylsulfanylpyridine-4-carbonyl chloride structure
113969-86-1 structure
Product Name:2-propylsulfanylpyridine-4-carbonyl chloride
CAS No:113969-86-1
MF:C9H10ClNOS
MW:215.699800014496
CID:2612043
PubChem ID:71337930
Update Time:2025-04-21

2-propylsulfanylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-propylsulfanylpyridine-4-carbonyl chloride
    • 113969-86-1
    • 2-(Propylsulfanyl)pyridine-4-carbonyl chloride
    • DTXSID30765574
    • Inchi: 1S/C9H10ClNOS/c1-2-5-13-8-6-7(9(10)12)3-4-11-8/h3-4,6H,2,5H2,1H3
    • InChI Key: RBWRSEFWIFEUEK-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CN=C(C=1)SCCC)=O

Computed Properties

  • Exact Mass: 215.0171628Da
  • Monoisotopic Mass: 215.0171628Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.3Ų
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